2-((4-fluorophenyl)thio)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)acetamide

Specification

• CAS No.: 1795086-65-5
• Molecular Formula: C18H17F4N3OS
• Molecular Weight: 399.41
• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]acetamide
• Standard InChI: InChI=1S/C18H17F4N3OS/c19-13-2-4-15(5-3-13)27-11-17(26)24-14-7-8-25(10-14)16-6-1-12(9-23-16)18(20,21)22/h1-6,9,14H,7-8,10-11H2,(H,24,26)
• Standard InChI Key: ICKKWYORYSSASZ-UHFFFAOYSA-N
• SMILES: C1CN(CC1NC(=O)CSC2=CC=C(C=C2)F)C3=NC=C(C=C3)C(F)(F)F

Introduction

2-((4-fluorophenyl)thio)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)acetamide is a complex organic compound that has garnered significant attention in the scientific community due to its unique molecular structure and potential applications in medicinal chemistry. This compound belongs to the class of acetamides and features multiple functional groups, including a fluorophenyl group, a thioether linkage, and a pyridine ring with trifluoromethyl substitution. These structural elements suggest potential interactions with biological targets, making it a candidate for pharmacological studies.

Synthesis

The synthesis of 2-((4-fluorophenyl)thio)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)acetamide typically involves several steps, which may include reactions such as nucleophilic substitution, amidation, and thioether formation. Technical details regarding specific reagents, solvents, and conditions (temperature, time) used in these reactions are crucial for optimizing yield and purity.

Biological Activity and Potential Applications

This compound is categorized as an N-heterocyclic compound, often explored for its biological activity and utility in medicinal chemistry. Its complex structure suggests potential interactions with biological targets, making it a candidate for pharmacological studies. Ongoing research may reveal additional applications based on its unique chemical structure and biological activity.

Potential Applications

• Pharmacological Studies: Potential interactions with enzymes or receptors.

• Medicinal Chemistry: Development of novel therapeutic agents.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
2-(3-fluoro-4-nitrophenoxy)-N-phenylacetamide	Fluorophenoxy, nitro group	Antitubercular
N-(5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide	Thiadiazole, trifluoromethylbenzamide	Anticancer, antifungal